Cas no 1556-18-9 (iodocyclopentane)

Iodocyclopentane is a halogenated cyclic hydrocarbon with the molecular formula C₅H₉I, commonly used as an intermediate in organic synthesis. Its five-membered ring structure and reactive iodine substituent make it valuable for nucleophilic substitution reactions, cyclization processes, and the preparation of more complex cyclic compounds. The compound exhibits good solubility in organic solvents, facilitating its use in various synthetic applications. Its stability under controlled conditions and predictable reactivity enhance its utility in pharmaceutical and agrochemical research. Iodocyclopentane is particularly advantageous in cross-coupling reactions and as a precursor for functionalized cyclopentane derivatives, offering a balance of reactivity and handling safety when stored properly.
iodocyclopentane structure
iodocyclopentane structure
Product Name:iodocyclopentane
CAS No:1556-18-9
MF:C5H9I
MW:196.029433965683
MDL:MFCD00039446
CID:220773
PubChem ID:73784
Update Time:2025-10-22

iodocyclopentane Chemical and Physical Properties

Names and Identifiers

    • Cyclopentane, iodo-
    • Iodocyclopentane
    • 1-iodocyclopentane
    • 1-trans-IODO-4-CYCLOPENTYL
    • cPentyl iodide
    • Cyclopentane,iodo
    • Cyclopentyl iodide
    • Cyclopentyl iodide,stabilized over copper
    • cyclopentyl-I
    • BAA55618
    • 1556-18-9
    • CS-0067150
    • F0001-0550
    • Cyclopentyliodide
    • Iodocyclopentane (stabilised with copper)
    • EINECS 216-311-1
    • NS00025054
    • Iodocyclopentane, 97%
    • SB12745
    • FT-0627262
    • SCHEMBL172712
    • EN300-93401
    • iodo-cyclopentane
    • DTXSID2061775
    • SY019127
    • J-802181
    • MFCD00039446
    • NSC6071
    • AMY3844
    • NSC 6071
    • P10039
    • FS-4099
    • AKOS005256987
    • Iodocyclopentane, stabilized with copper
    • Jodcyclopentan
    • NSC-6071
    • iodocyclo-pentane
    • PB46975
    • InChI=1/C5H9I/c6-5-3-1-2-4-5/h5H,1-4H
    • STL557711
    • BBL103901
    • DB-043281
    • DTXCID8035009
    • Iodocyclopentane (Cyclopentyl iodide)
    • iodocyclopentane
    • MDL： MFCD00039446
    • Inchi： 1S/C5H9I/c6-5-3-1-2-4-5/h5H,1-4H2
    • InChI Key： PCEBAZIVZVIQEO-UHFFFAOYSA-N
    • SMILES： IC1CCCC1
    • BRN： 1900558

Computed Properties

  • Exact Mass: 195.97500
  • Monoisotopic Mass: 195.974893
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 37.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Yellow or brown liquid
  • Density: 1.695 g/mL at 25 °C(lit.)
  • Melting Point: 166.5°C
  • Boiling Point: 77 °C/45 mmHg(lit.)
  • Flash Point: Fahrenheit: 125.6 ° f
    Celsius: 52 ° c
  • Refractive Index: n20/D 1.549(lit.)
  • PSA: 0.00000
  • LogP: 2.36400
  • Sensitiveness: Light Sensitive
  • Solubility: Insoluble in water.

iodocyclopentane Security Information

  • Symbol: GHS02
  • Signal Word：Warning
  • Hazard Statement： H226
  • Hazardous Material transportation number：UN 1993 3/PG 3
  • WGK Germany：3
  • Hazard Category Code： 10
  • Safety Instruction： S16
  • Packing Group：III
  • Hazard Level：3
  • Risk Phrases：R10
  • Packing Group：III
  • Safety Term：3
  • HazardClass：3
  • PackingGroup：III
  • TSCA：Yes

iodocyclopentane Customs Data

  • HS CODE：2903890090
  • Customs Data：

    China Customs Code:

    2903890090

    Overview:

    2903890090. Other naphthenic hydrocarbons\Halogenated derivatives of cycloalkenes or cycloterpene alkenes. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903890090. halogenated derivatives of cyclanic, cyclenic or cyclotherpenic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

iodocyclopentane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
476412-5ML
iodocyclopentane
 1556-18-9 97%
5ML
 ￥646.69 2022-02-24
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
476412-25ML
iodocyclopentane
 1556-18-9
25ml
 ¥3770.95 2023-12-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
I914317-5g
Iodocyclopentane
 1556-18-9 97%,
5g
 246.60 2021-05-17
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FB05264-500g
iodocyclopentane
 1556-18-9 95%
500g
 $960 2023-09-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
HG271-1ml
iodocyclopentane
 1556-18-9 97%
1ml
 ￥194.0 2022-07-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
HG271-5ml
iodocyclopentane
 1556-18-9 97%
5ml
 ￥841.0 2022-07-28
TRC
I289696-100mg
Iodocyclopentane
 1556-18-9
100mg
 $ 50.00 2022-06-02
TRC
I289696-500mg
Iodocyclopentane
 1556-18-9
500mg
 $ 65.00 2022-06-02
TRC
I289696-1g
Iodocyclopentane
 1556-18-9
1g
 $ 80.00 2022-06-02
Apollo Scientific
OR480594-50g
Iodocyclopentane
 1556-18-9 97%
50g
 £140.00 2025-02-20

iodocyclopentane Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1556-18-9)iodocyclopentane
Order Number:A1201695
Stock Status:in Stock
Quantity:50.0g/100.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:45
Price ($):274.0/522.0
Email:sales@amadischem.com

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1556-18-9 (iodocyclopentane) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1556-18-9)iodocyclopentane
A1201695
Purity:99%/99%
Quantity:50.0g/100.0g
Price ($):274.0/522.0
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